
3-Fluoro-DL-valine ≥99.0% HPLC purity

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 3-Fluoro-DL-valine

CAS No.: 43163-94-6

Cat. No.: S752006

Get Quote

Product Specification Summary

The table below summarizes the available product information for 3-Fluoro-DL-valine from a major

supplier.

Property Specification

Product Name 3-Fluoro-DL-valine [1]

Catalog Number Aldrich 47581 [1]

Purity / Assay ≥99.0% [1]

Physical Form White powder [1]

Melting Point ~210 °C (decomposes) [1]

SMILES String CC(C)(F)C(N)C(O)=O [1]

Primary Application Solution-phase peptide synthesis [1]

Storage Combustible Solids [1]

Safety Eyeshields, Gloves, type N95 respirator [1]
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An Fmoc-protected derivative (Fmoc-3-fluoro-DL-valine) is also available for solid-phase peptide

synthesis, which is a common technique in drug development and proteomics research [2].

Research Context and Potential Applications

While a direct comparison guide is not feasible, 3-fluoro-DL-valine is a non-proteinogenic amino acid,

meaning it is not naturally incorporated into proteins by the cell's biological machinery. Its value in research

stems from this property and the introduction of a fluorine atom.

NMR Spectroscopy in Drug Discovery: Fluorinated amino acids like 3-fluoro-DL-valine can be

incorporated into proteins. Researchers then use Protein-observed 19F-NMR (PrOF NMR) to study
protein structure, folding, and how small molecules (fragments) bind to them. This is a powerful

technique for early-stage drug screening and assessing the "druggability" of protein targets [3].
Synthesis of Radiolabeled Compounds: The synthesis of carbon-11 (¹¹C) labeled valine for

Positron Emission Tomography (PET) imaging has been documented. This shows that the valine
structure, including its fluorinated analogs, can serve as a platform for developing imaging probes [4].

Analytical Method Development: Fluorinated and other non-natural amino acids are often used as
standards or test compounds in developing new analytical methods for chiral separation and amino

acid detection [5] [6].

How to Proceed with Your Comparison Guide

Creating the objective comparison guide you require involves generating new experimental data. Here is a

logical workflow and the key points you would need to investigate.
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Define Comparison Goal

1. Select Alternative Amino Acids

2. Design Key Experiments Other fluorinated
amino acids (e.g., 4-Fluorophenylalanine)

Non-fluorinated
structural analogs

Other D/L vs. L-only
amino acid forms

3. Perform Comparative Analysis Peptide Synthesis Efficiency Biological Activity
& Metabolic Inhibition

Physicochemical
Properties

Publish Objective Guide Quantitative Data
Collection

Statistical Analysis
of Results

Click to download full resolution via product page

To build your comparison guide, you would need to design and run experiments focusing on these key

performance aspects:

Synthetic Performance:

Coupling Efficiency in Peptide Synthesis: Compare the reaction rates and yields when

incorporating 3-Fluoro-DL-valine versus other fluorinated amino acids (e.g., 4-
fluorophenylalanine [3]) and standard amino acids into a model peptide chain.

Racemate vs. Enantiopure Forms: Investigate if the racemic DL-mixture behaves differently
from the pure L-enantiomer in biological systems or during enzymatic digestion.

Biochemical Performance:

Metabolic Incorporation & Interference: Test its ability to be mistakenly incorporated into
proteins by microbial or mammalian cells in place of natural valine, potentially disrupting

function. Compare this to other valine analogs.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s752006?utm_src=pdf-body-img
https://www.smolecule.com/products/s752006?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8322963/
https://www.smolecule.com/products/s752006?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Enzyme Inhibition: Assess its potency as an inhibitor for enzymes that utilize valine as a

substrate, compared to other alternatives.

Analytical & Physicochemical Properties:

Chromatographic Behavior (HPLC/HILIC): Compare retention times, peak shape, and

resolution from other compounds to assess its suitability as an internal standard [6] [7].
Stability: Evaluate its stability under various conditions (e.g., pH, temperature) relevant to

storage and experimental use.
Solubility: Measure and compare solubility in common solvents.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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